Cas no 929858-67-3 (2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid)

• Product Name: 2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid
• CAS No: 929858-67-3
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5949791
• PubChem ID: 16409105
• Update Time: 2025-05-26

2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid
• Acetic acid, 2-[(6,7,8,9,10,12-hexahydro-12-oxoazepino[2,1-b]quinazolin-2-yl)oxy]-
• [(12-oxo-6,7,8,9,10,12-hexahydroazepino[2,1-b]quinazolin-2-yl)oxy]acetic acid
• MFCD09795782
• 2-[(12-OXO-6,7,8,9,10,12-HEXAHYDROAZEPINO[2,1-B]QUINAZOLIN-2-YL)OXY]ACETIC ACID
• 929858-67-3
• AKOS024458779
• EiM08-13743
• 2-({12-Oxo-6H,7H,8H,9H,10H,12H-azepino[2,1-b]quinazolin-2-yl}oxy)acetic acid

• Inchi： 1S/C15H16N2O4/c18-14(19)9-21-10-5-6-12-11(8-10)15(20)17-7-3-1-2-4-13(17)16-12/h5-6,8H,1-4,7,9H2,(H,18,19)
• InChI Key： MNZXTDNMAPVLKR-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1C=CC2=C(C=1)C(=O)N1CCCCCC1=N2

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 524.6±56.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid

Introduction to 2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic Acid (CAS No. 929858-67-3)

2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 929858-67-3, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of azepine and quinazoline rings, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of 2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid is characterized by its complex heterocyclic system. The presence of the azepine ring contributes to its stability and reactivity, while the quinazoline moiety introduces additional functional groups that can interact with biological targets. This structural complexity suggests that the compound may possess multiple modes of action, making it a versatile candidate for drug development.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The< strong> azepino[2,1-b]quinazoline scaffold is particularly noteworthy due to its ability to engage with a wide range of biological targets. Studies have shown that derivatives of this scaffold can exhibit inhibitory effects on enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The acetic acid moiety in the compound's structure further enhances its potential as a pharmacophore by providing a site for further functionalization.

One of the most compelling aspects of 2-[(12-oxo-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-2-yl)oxy]acetic acid is its potential as an anti-inflammatory agent. Inflammatory processes are central to the pathogenesis of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that compounds with similar structural features can inhibit key inflammatory cytokines and enzymes. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic option for patients suffering from chronic inflammatory conditions.

The< strong> 12 oxo group in the molecule's name is particularly significant as it influences the electronic properties and reactivity of the azepine ring. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. Additionally, the< strong> tetrahydro portion of the molecule contributes to its solubility and bioavailability, which are critical factors in drug development.

Evidence from recent research indicates that< strong> 6H -azepino[2,1-b]quinazolin -derived compounds can exhibit potent antitumor activity. These molecules have been shown to interfere with critical signaling pathways involved in cell proliferation and survival. By targeting these pathways, such compounds may induce apoptosis or inhibit the growth of cancer cells. The< strong> 2 -yl oxy group in the name suggests that this compound may also possess properties that allow it to cross cell membranes efficiently, further enhancing its therapeutic potential.

The< strong> acetic acid component of the molecule provides a carboxyl group that can be used for further chemical modifications. This flexibility allows researchers to tailor the properties of the compound to specific biological targets. For instance, esterification or amidation of the carboxyl group could alter its solubility or metabolic stability. Such modifications are often necessary to optimize pharmacokinetic profiles and improve drug efficacy.

In conclusion,< strong> 2 -[(12 -oxo -7 ,8 ,9 ,10 -tetrahydro -6H -azepino[2 ,1 -b ]quinazolin -2 -yl )oxy ]acetic acid (CAS No. 929858 -67 -3) is a multifaceted compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups make it an attractive candidate for drug development. Further studies are warranted to fully elucidate its biological activities and explore its therapeutic applications in various diseases.